molecular formula C13H16O4 B2929555 2-(1,3-Benzodioxol-5-yl)-2-ethylbutanoic acid CAS No. 1179291-42-9

2-(1,3-Benzodioxol-5-yl)-2-ethylbutanoic acid

Cat. No.: B2929555
CAS No.: 1179291-42-9
M. Wt: 236.267
InChI Key: ARUIOJWSDMKCSM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1,3-Benzodioxol-5-yl)-2-ethylbutanoic acid is a useful research compound. Its molecular formula is C13H16O4 and its molecular weight is 236.267. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

  • Inhibition of Carboxypeptidase A : One study discusses the inhibition properties of related compounds on carboxypeptidase A, an enzyme important in protein metabolism (Galardy & Kortylewicz, 1984).

  • Synthesis of β-Aminobutanoates : Another study focuses on the synthesis of β-aminobutanoates, which are important in the development of pharmaceuticals and organic compounds (Seebach & Estermann, 1987).

  • HIV-Protease Assay Development : Research involving the preparation of specific amino acids for HIV-protease assays highlights the compound's potential in developing tools for HIV research (Badalassi et al., 2002).

  • Alcohol Oxidation Systems : A study on the development of an environmentally benign alcohol oxidation system using related compounds demonstrates applications in green chemistry (Li & Zhang, 2009).

  • Ordered Polymer Synthesis : Research in the field of materials science includes the synthesis of ordered polymers using related monomers, which could have implications for materials engineering (Ueda et al., 1997).

  • Regioselective Synthesis in Organic Chemistry : Another study explores the regioselective synthesis of novel compounds under solvent-free conditions, indicating the compound's role in advancing organic synthesis techniques (Quiroga et al., 2007).

Properties

IUPAC Name

2-(1,3-benzodioxol-5-yl)-2-ethylbutanoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H16O4/c1-3-13(4-2,12(14)15)9-5-6-10-11(7-9)17-8-16-10/h5-7H,3-4,8H2,1-2H3,(H,14,15)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ARUIOJWSDMKCSM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(CC)(C1=CC2=C(C=C1)OCO2)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H16O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

236.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1179291-42-9
Record name 2-(1,3-dioxaindan-5-yl)-2-ethylbutanoic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.